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Compound of Interest

Compound Name: Diiodoacetylene

Cat. No.: B13749442 Get Quote

Disclaimer: Diiodoacetylene is an extremely toxic and dangerously explosive compound that

is sensitive to shock, friction, and heat. The information provided here is for guidance only and

should be used by experienced researchers in a well-equipped laboratory environment. A

thorough risk assessment must be conducted before handling this substance.

Frequently Asked Questions (FAQs)
Q1: What is diiodoacetylene and why is it considered hazardous?

A1: Diiodoacetylene (C₂I₂) is a white, volatile solid. It is considered highly hazardous due to its

extreme sensitivity to shock, friction, and heat, which can cause it to decompose explosively. It

is also reported to be extremely toxic.

Q2: What are the primary triggers for the explosive decomposition of diiodoacetylene?

A2: The primary triggers for explosion are:

Shock or Impact: Dropping, bumping, or otherwise subjecting the material to sudden

mechanical shock can initiate detonation.

Friction: Grinding, scraping, or even rubbing the solid material can cause it to explode. It has

been noted to explode on rubbing in a mortar.

Heat: Diiodoacetylene is thermally unstable and can explode when heated above 80°C.
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Q3: What are the known physical and chemical properties of diiodoacetylene?

A3: The known properties are summarized in the table below.

Property Value

Chemical Formula C₂I₂

Molar Mass 277.83 g/mol

Appearance White, volatile solid

Melting Point 78.5 - 82 °C

Decomposition Temperature Explodes above 80 °C

Solubility Soluble in organic solvents; insoluble in water.

Stability
Light-sensitive, volatile, and sensitive to shock,

heat, and friction.

Q4: What personal protective equipment (PPE) is required when handling diiodoacetylene?

A4: A comprehensive PPE ensemble is mandatory. This includes, but is not limited to:

Eye Protection: Chemical splash goggles and a face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber) should be worn.

Consider wearing double gloves.

Body Protection: A flame-resistant lab coat, and a blast shield should be used at all times.

Hearing Protection: Earmuffs or earplugs are recommended due to the explosion hazard.

Troubleshooting Guides
Scenario 1: Accidental Spill of Diiodoacetylene
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Problem Potential Cause Solution

A small amount of solid

diiodoacetylene is spilled on

the lab bench.

Mishandling during transfer.

1. IMMEDIATELY EVACUATE

THE AREA. 2. Inform your

supervisor and laboratory

safety personnel. 3. Do NOT

attempt to clean it up without

specific training and equipment

for explosive materials. 4. If

deemed safe by trained

personnel, the spill may be

gently wetted with a

compatible solvent (e.g., a

high-boiling point, inert

hydrocarbon) to reduce

sensitivity, and then carefully

collected with non-sparking

tools.

Scenario 2: Unexpected Color Change of Stored
Diiodoacetylene

Problem Potential Cause Solution

Stored diiodoacetylene has

turned a reddish or brownish

color.

Decomposition, likely due to

light exposure, which liberates

free iodine.

1. DO NOT HANDLE THE

MATERIAL. 2. The presence of

impurities can increase its

instability. 3. Cordon off the

area and immediately contact

your institution's environmental

health and safety office or a

bomb disposal unit for

assessment and disposal.
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Safe Synthesis of Diiodoacetylene (Modified from Dehn,
1911)
WARNING: This synthesis produces a shock, heat, and friction-sensitive explosive and should

only be performed by trained professionals in a controlled environment with appropriate safety

measures in place, including a blast shield.

Materials:

Potassium iodide (KI)

Distilled water

Calcium carbide (CaC₂)

12.5% Sodium hypochlorite (NaOCl) solution

Ice bath

Procedure:

Dissolve 3 g of potassium iodide in 40 mL of distilled water in a 100 mL measuring cylinder

placed in an ice bath.

Generate acetylene gas by carefully adding calcium carbide to water in a separate flask.

Bubble the acetylene gas through the potassium iodide solution.

Slowly drip the 12.5% sodium hypochlorite solution into the bubbling potassium iodide

solution. The solution will turn a reddish-amber color and then pale yellow.

Continue the slow addition of the hypochlorite solution until a flocculent white precipitate of

diiodoacetylene forms and the addition of hypochlorite no longer produces a yellow color.

Carefully filter the precipitate using a Büchner funnel with gentle suction.

Wash the precipitate with cold water.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13749442?utm_src=pdf-body
https://www.benchchem.com/product/b13749442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13749442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crucially, do not allow the product to fully dry in a way that would subject it to friction. It is

highly recommended to use the material in a subsequent step as a solution or a wetted solid.

If it must be isolated, it should be done in very small quantities and stored in a dark, cool

location, away from any sources of shock or friction. The material is light-sensitive and

volatile.
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Preparation & Risk Assessment

Handling Diiodoacetylene

Cleanup & Disposal
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Caption: A workflow for the safe handling of diiodoacetylene.
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Caption: Primary triggers for the explosive decomposition of diiodoacetylene.

To cite this document: BenchChem. [Technical Support Center: Diiodoacetylene Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13749442#avoiding-shock-and-friction-with-
diiodoacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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